methyl 2-[({[4-(4-morpholinylcarbonyl)phenyl]amino}carbonothioyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: methyl 2-[[4-(morpholine-4-carbonyl)phenyl]carbamothioylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C21H23N3O4S2/c1-27-20(26)17-15-3-2-4-16(15)30-18(17)23-21(29)22-14-7-5-13(6-8-14)19(25)24-9-11-28-12-10-24/h5-8H,2-4,9-12H2,1H3,(H2,22,23,29)
• InChI Key: STVBYSNBHPNHHX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCC2)NC(=S)NC3=CC=C(C=C3)C(=O)N4CCOCC4
• Molecular Formula: C21H23N3O4S2
• Molecular Weight: 445.6 g/mol

Description

Methyl 2-[({[4-(4-morpholinylcarbonyl)phenyl]amino}carbonothioyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C21H23N3O4S2 and its molecular weight is 445.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 445.11299857 g/mol and the complexity rating of the compound is 650. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Pharmacological Potential

Synthesis of Thiophene Derivatives

Studies have demonstrated methods for synthesizing various thiophene derivatives, including those with morpholine components, which are critical for developing pharmacologically active compounds. For instance, research has shown the conversion of ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate into derivatives with potential pharmacological activities through bromination and subsequent reactions with thiourea or substituted thioureas to produce thiouronium bromides, and with amines such as diethylamine, morpholine, or pyrrolidine to yield tertiary amines (Chapman et al., 1971).

Cytotoxic Agents

Novel thiophene and benzothiophene derivatives have been synthesized and evaluated for their anti-cancer properties, showing that certain compounds exhibited significant activity against tumor cell lines. This indicates the potential of thiophene derivatives as cytotoxic agents (Mohareb et al., 2016).

Chemical Structure and Reactivity

Crystal Structure Analysis

The crystal structure of related thiophene compounds, such as methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, has been studied to understand their molecular configuration, showcasing the importance of intra- and intermolecular hydrogen bonds in stabilizing the crystal structure and potentially influencing the reactivity and interaction of these compounds (Vasu et al., 2004).

Chemical Reactivity and Applications

The exploration of thiophene derivatives extends to their reactivity with various reagents, offering routes to synthesize a wide range of compounds with diverse biological and chemical properties. For example, the reaction of thiophene derivatives with primary and secondary amines, as well as with other nucleophiles, has been investigated to produce compounds with potential applications in medicinal chemistry and materials science (Khusainova et al., 2005).